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Compound of Interest

Compound Name: 3-Nitrosalicylic acid

Cat. No.: B120594

Proper disposal of 3-Nitrosalicylic acid is crucial for maintaining a safe laboratory
environment and ensuring regulatory compliance. This guide provides detailed, step-by-step
procedures for researchers, scientists, and drug development professionals to handle and
dispose of this chemical responsibly.

l. Immediate Safety Precautions and Spill
Management

Before initiating any disposal procedures, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE). In the event of a spill, immediate action is
necessary to contain the material and prevent exposure.

Required Personal Protective Equipment (PPE):

e Hand Protection: Wear protective gloves. Use a proper glove removal technique to avoid
skin contact.

o Eye/Face Protection: Use safety glasses with side-shields or a face shield.
» Skin and Body Protection: Wear protective clothing.
» Respiratory Protection: In case of dust formation, use a dust respirator.

Spill Cleanup Procedure:
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» Evacuate personnel from the immediate spill area.

o Ensure adequate ventilation.

e Avoid breathing dust by wearing respiratory protection.

o Carefully sweep up the solid material, avoiding dust generation.

» Collect the spilled material and place it into a suitable, closed, and properly labeled container
for disposal.[1][2]

e Do not let the product enter drains or waterways.[1][3]
e Wash the spill area thoroughly after material pickup is complete.

Il. 3-Nitrosalicylic Acid Waste Classification

Understanding the hazards associated with 3-Nitrosalicylic acid is fundamental to its proper
disposal. This information is typically found in the Safety Data Sheet (SDS).

Hazard Classification Description GHS Pictogram

L Causes skin irritation _
Skin Irritation Exclamation Mark
(Category 2).[4]

o Causes serious eye irritation ]
Eye Irritation Exclamation Mark
(Category 2).[4]

May cause respiratory irritation
(Specific target organ toxicity —

Respiratory Irritation ] Exclamation Mark
single exposure, Category 3).

[1]14]

Classified as a corrosive solid )
Transport Hazard Corrosive
for transport purposes.

lll. Step-by-Step Disposal Protocol
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The disposal of 3-Nitrosalicylic acid must be handled as hazardous waste. Under no
circumstances should it be disposed of down the drain or in regular trash.[5][6][7]

o Waste Collection:

o Designate a specific, compatible, and clearly labeled waste container for 3-Nitrosalicylic
acid waste. The container must have a secure, tight-fitting lid.[1][8]

o Keep the container closed except when adding waste.[5][6]
e Labeling:
o Label the waste container with the words "Hazardous Waste."[8]

o Clearly identify the contents as "3-Nitrosalicylic Acid." Avoid using chemical formulas or
abbreviations.[8]

o Indicate the associated hazards (e.g., Corrosive, Irritant).[8]

e Storage:

[¢]

Store the waste container in a designated satellite accumulation area.[8]

o

Ensure the storage area is cool, dry, and well-ventilated.[1][9]

[e]

Segregate the 3-Nitrosalicylic acid waste from incompatible materials, such as strong
bases and oxidizing agents.[2][8][9] Store acids and bases separately.[8]

[e]

Use secondary containment to prevent spills from reaching drains.[5]
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) or a licensed hazardous
waste disposal contractor to arrange for pickup and disposal.[3]

o Follow all institutional, local, state, and federal regulations for hazardous waste disposal.
[3][10]
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o Do not attempt to transport hazardous waste yourself.[5][6]

o Empty Container Disposal:

o A container that held 3-Nitrosalicylic acid should be treated as hazardous waste unless
properly decontaminated.

o For a container to be considered non-hazardous, it must be triple-rinsed with a suitable
solvent.[5] The rinsate must be collected and disposed of as hazardous waste.[7]

o After triple-rinsing, deface or remove all hazardous labels from the empty container before
disposing of it as regular trash.[5][6]

IV. Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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